Cas no 288399-48-4 (4H-1-Benzopyran-4-one,3-bromo-6,7-dichloro-)

• Product Name: 4H-1-Benzopyran-4-one,3-bromo-6,7-dichloro-
• CAS No: 288399-48-4
• MF: C₉H₃BrCl₂O₂
• MW: 293.928920030594
• CID: 248883
• PubChem ID: 57376720
• Update Time: 2025-04-19

4H-1-Benzopyran-4-one,3-bromo-6,7-dichloro- Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,3-bromo-6,7-dichloro-
• 3-bromo-6,7-dichlorochromen-4-one
• 3-BROMO-6,7-DICHLOROCHROMONE
• 4H-1-Benzopyran-4-one,3-bromo-6,7-dichloro
• DTXSID30725254
• 288399-48-4
• 3-Bromo-6,7-dichloro-4H-1-benzopyran-4-one
• 3-Bromo-6,7-dichloro-4H-chromen-4-one

• Inchi： 1S/C9H3BrCl2O2/c10-5-3-14-8-2-7(12)6(11)1-4(8)9(5)13/h1-3H
• InChI Key： CQUPCLAJTACPCV-UHFFFAOYSA-N
• SMILES： BrC1=COC2C=C(C(=CC=2C1=O)Cl)Cl

Computed Properties

• Exact Mass: 291.86900
• Monoisotopic Mass: 291.86935g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.7
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 30.21000
• LogP: 3.86230